Methyl 5-cyanonicotinate

• IUPAC Name: methyl 5-cyanopyridine-3-carboxylate
• InChI: InChI=1S/C8H6N2O2/c1-12-8(11)7-2-6(3-9)4-10-5-7/h2,4-5H,1H3
• InChI Key: RLUVYUFWNPLVPL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=CC(=C1)C#N
• Molecular Formula: C8H6N2O2
• DSSTOX Substance ID: DTXSID50545259
• Molecular Weight: 162.15 g/mol
• CAS No.: 106726-82-3

Description

Methyl 5-cyanonicotinate is a useful research compound. Its molecular formula is C8H6N2O2 and its molecular weight is 162.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Enzyme Inhibition Studies : Samama, Wrixon, and Biellmann (1981) found that 5-Methylnicotinamide-adenine dinucleotide, related to Methyl 5-cyanonicotinate, is an effective inhibitor for exploring the active site of liver alcohol dehydrogenase. This suggests its potential use in studying enzyme structures and functions (Samama, Wrixon, & Biellmann, 1981).

• Leukotriene Synthesis : Hayes and Wallace (1990) identified Methyl 5S-(benzoyloxy)-6-oxohexanoate 2, a derivative of this compound, as a key intermediate in leukotriene synthesis. This compound plays a role in inflammatory and allergic responses (Hayes & Wallace, 1990).

• Medical Applications : Stone (1966) discussed the use of Methyl-2-cyanoacrylate in skin grafting, highlighting its time-saving advantages and effective graft take compared to sutures (Stone, 1966).

• Cancer Research and DNA Methylation : Several studies have focused on the role of methylated compounds in DNA methylation, which is crucial in cancer research and understanding gene regulation. For example, Eads et al. (2000) developed MethyLight, a sensitive assay for measuring DNA methylation in tumor samples (Eads et al., 2000).

• Neurological Disorders : Kriaucionis and Heintz (2009) found 5-Hydroxymethylcytosine in brain cells, suggesting a potential role in neurological disorders (Kriaucionis & Heintz, 2009).

• Chemical Synthesis : Wenkert et al. (1970) attempted to synthesize Iboga-Voacanga series indole alkaloids using methyl 5-formylnicotinate, a compound related to this compound (Wenkert et al., 1970).

Future Directions

While specific future directions for “Methyl 5-cyanonicotinate” are not available, research in the field of heterocyclic compounds is ongoing. Studies are revealing numerous natural products and synthetic derivatives incorporating a quinoline scaffold, which have potential biological and pharmaceutical activities.

Mechanism of Action

Target of Action

Methyl 5-cyanonicotinate, also known as Methyl nicotinate , is a methyl ester of Niacin . It primarily targets the peripheral vasculature . The compound’s action is thought to involve peripheral vasodilation .

Mode of Action

The mode of action of this compound involves enhancing local blood flow at the site of application . It induces vasodilation of the peripheral blood capillaries, which are located in the dermal papillae of upper dermis layers adjacent to the epidermis–dermis junction . This vasodilation is thought to be promoted by the release of prostaglandin D2 .

Result of Action

The primary result of this compound’s action is the relief of aches and pains in muscles, tendons, and joints . This is achieved through the compound’s vasodilatory effects, which enhance local blood flow and potentially alleviate inflammation and pain .

Synthesis routes and methods I

Procedure details

CuCN (5.22 g, 58.3 mmol) was added to a solution of methyl 5-bromonicotinate (6 g, 27.8 mmol) in dry DMF (150 mL). The solution was purged with argon and heated to 160° C. for 12 h under argon atmosphere. The reaction mixture was cooled to room temperature and then quenched with saturated NH4Cl solution. Further EtOAc was added and the reaction mixture was stirred for 10 min. The reaction mixture was filtered through a Celite plug, the organic layer was separated, washed with water and brine, and dried over anhydrous Na2SO4. Solvent was evaporated under reduced pressure to get methyl-5-cyano-nicotinate as greenish-white solid (2.7 g, yield 60%): 1H NMR (300 MHz, DMSO-d6) δ 9.29-9.27 (m, 2H), 8.77 (s, 1H), 3.91 (s, 3H)

Synthesis routes and methods II

Procedure details

3-Cyano-5-ethynylpyridine (1.28 g) (see Example 2) was dissolved in acetone (20 ml), and an aqueous solution (40 ml) of potassium permanganate (350 mg) was added dropwise. After the addition was completed, the reaction mixture was heated to 100° C. and filtered. The filtrate was concentrated under reduced pressure, and the residue was dissolved in DMF (20 ml). Potassium carbonate (1.6 g) and dimethyl sulfate (1 ml) were added to the solution, and the mixture was stirred at room temperature for 10 minutes. Water (10 ml) was added to the reaction mixture, and resulting mixture was extracted with diethyl ether (30 ml×3). The diethyl ether layer was dried over anhydrous sodium sulfate, concentrated under reduced pressure and purified by silica gel column chromatography (Wako Gel C-200, 10 g; eluted with hexane:diethyl ether=1:1) to give 5-carbomethoxy-3-cyanopyridine (670 mg; yield, 41%) as colorless solids. IR (KBr) cm-1 : 2210, 1730.